Cas no 155-84-0 ((2S)-2-acetamido-5-(diaminomethylideneamino)pentanoic Acid)

• Product Name: (2S)-2-acetamido-5-(diaminomethylideneamino)pentanoic Acid
• CAS No: 155-84-0
• MF: C₈H₁₆N₄O₃
• MW: 216.237641334534
• MDL: MFCD00019733
• CID: 174663
• PubChem ID: 24890487
• Update Time: 2025-04-19

(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Acetamido-5-guanidinopentanoic acid
• ACETYL-L-ARGININE, N-
• (S)-2-Acetamido-5-guanidinopentanoic acid dihydrate
• Ac-Arg-OH
• Ac-Arg-OH.2H2O
• ACETYL-L-ARGININE, N-(RG)
• L-Arginine, N²-acetyl-
• N-ALPHA-ACETYL-L-ARGININE
• N-ALPHA-ACETYL-L-ARGININE DIHYDRATE
• N-α-ACETYL-L-ARGININE
• N-α-Acetyl-L-arginine dihydrate
• Nα-Acetyl-L-arginine hydrate
• AC-ARGININE
• Ac-Arg-OH·2H2O
• Ac-L-Arg-OH
• N(alpha)-acetyl-L-arginine
• n2-acetyl-l-arginin
• N2-acetyl-L-arginine
• N5-Amidino-N2-acetyl-L-ornithine
• N-acetyl-L-Arg
• Nalpha-Acetyl-L-arginine
• Nalpha-Acetylarginine
• alpha-N-Acetyl-L-arginine
• N-Ac-Arg
• Nα-Ac-L-Arg
• N-Ac-L-Arg-OH
• Ac-Arg-OH.H2O
• -Acetyl-L-arginine
• N-ACETYL-L-ARGININE
• N-ALPHA-L-ACETYL-ARGININE
• L-Arginine, N2-acetyl-
• Arginine, N2-acetyl-
• n-acetylarginine
• N-a-Acetyl-L-arginine
• TQ7DL04CAE
• (2S)-5-carbamimidamido-2-acetamidopentanoic acid
• 2-Acetamido-5-Guanidinovaleric acid
• PubChem12888
• N-
• acetyl arginine
• SCHEMBL446929
• ARGININE, N2-ACETYL-, L-
• s12016
• MFCD00019733
• AKOS015901411
• s6354
• CS-W014846
• 155-84-0
• DivK1c_001185
• DTXSID80883338
• Maybridge1_002433
• AS-57712
• CHEBI:40521
• HY-W014130
• CDS1_000145
• .ALPHA.-N-ACETYL-L-ARGININE
• N-acetyl-(L)-arginine
• Q27093079
• N-?-L-acetyl-arginine
• N~2~-acetyl-L-arginine
• N(2)-acetyl-L-arginine
• C8H16N4O3
• (2S)-2-acetamido-5-(diaminomethylideneamino)pentanoic acid
• N.ALPHA.-ACETYLARGININE
• A-0430
• EN300-7403858
• L-ARGININE, N2-ACETYL-, DIHYDRATE
• EINECS 205-846-6
• N.alpha.-Acetyl-l-arginine
• Z1508915909
• NS00068749
• UNII-TQ7DL04CAE
• DB01985
• (2S)-2-acetamido-5-(diaminomethylideneamino)pentanoic Acid

• MDL： MFCD00019733
• Inchi： 1S/C8H16N4O3/c1-5(13)12-6(7(14)15)3-2-4-11-8(9)10/h6H,2-4H2,1H3,(H,12,13)(H,14,15)(H4,9,10,11)
• InChI Key： SNEIUMQYRCDYCH-UHFFFAOYSA-N
• SMILES： CC(NC(C(=O)O)CCCNC(=N)N)=O

Computed Properties

• Exact Mass: 216.12200
• Monoisotopic Mass: 216.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• XLogP3: -1.7

Experimental Properties

• Color/Form: White crystals.
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215 ºC
• Solubility: Soluble (244 g/l) (25 º C),
• PSA: 128.30000
• LogP: 0.42080

(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoic Acid Security Information

• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters